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Compound of Interest

Compound Name: Pinocarvone

Cat. No.: B108684 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Pinocarvone, a bicyclic monoterpene ketone. Adherence to these procedures is

critical due to its potential health hazards.

Pinocarvone is classified under the Globally Harmonized System (GHS) with the following

primary hazards: it is corrosive, an irritant, and poses a health hazard.[1] Specific

classifications indicate that it causes skin irritation, may cause an allergic skin reaction, causes

serious eye damage, and is suspected of causing genetic defects.[1]

Quantitative Data Summary
While specific occupational exposure limits (OELs) such as Permissible Exposure Limits (PEL)

or Threshold Limit Values (TLV) for Pinocarvone are not readily available in public databases,

its GHS hazard classifications necessitate stringent control measures to minimize exposure.

The following table summarizes its key identifiers and physical properties.
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Parameter Value Source

CAS Number 30460-92-5 [1][2]

Molecular Formula C10H14O [1][2]

Molecular Weight 150.22 g/mol [1]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 217-218 °C [1]

Flash Point 85 °C (185 °F) [4]

Solubility
Insoluble in water, soluble in

organic solvents.
[3]

Essential Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards associated with

Pinocarvone.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Double-

gloving is advised.

Protects against skin irritation

and allergic reactions.[1]

Eye and Face Protection
Safety goggles and a face

shield.

Protects against serious eye

damage from splashes.[1]

Body Protection

A chemical-resistant lab coat,

fully buttoned, with long

sleeves.

Prevents skin contact and

contamination of personal

clothing.

Footwear
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

respirator with an organic

vapor cartridge is necessary.

Minimizes inhalation of vapors.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a calibrated chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.

Assemble all necessary equipment and reagents before handling Pinocarvone.

Have a chemical spill kit readily available.

2. Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.
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Don safety goggles and a face shield.

Wear the first pair of nitrile or neoprene gloves.

Put on a second pair of gloves over the first.

3. Handling and Use:

Conduct all work involving Pinocarvone within a certified chemical fume hood.

Use the smallest quantity of the chemical necessary for the experiment.

Avoid direct contact with skin, eyes, and clothing.

Keep containers of Pinocarvone tightly closed when not in use.

4. Storage:

Store Pinocarvone in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.

The storage container must be clearly labeled with the chemical name and all relevant

hazard warnings.

Disposal Plan
1. Waste Segregation and Collection:

All materials contaminated with Pinocarvone, including disposable gloves, bench paper, and

pipette tips, must be considered hazardous waste.

Collect all liquid and solid waste containing Pinocarvone in a designated, properly labeled,

and sealed hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

2. Labeling and Storage of Waste:
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The hazardous waste container must be clearly labeled as "Hazardous Waste" and include

the name "Pinocarvone" and a description of its hazards (e.g., "Skin Irritant," "Skin

Sensitizer," "Eye Damage," "Suspected Mutagen").

Store the waste container in a designated satellite accumulation area within the laboratory.

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office. Follow all local, state, and federal regulations for the

disposal of hazardous chemical waste.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure to Pinocarvone.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-20 minutes, occasionally

lifting the upper and lower eyelids. Seek

immediate medical attention.[5]

Skin Contact

Immediately remove contaminated clothing and

wash the affected skin area with plenty of soap

and water for at least 15 minutes. If skin

irritation or a rash occurs, seek medical

attention.[6]

Inhalation

Move the affected person to fresh air. If they are

not breathing, give artificial respiration. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Workflow for Safe Handling of Pinocarvone

Preparation
- Verify fume hood and safety showers

- Assemble materials
- Locate spill kit

Don PPE
- Lab coat

- Goggles and face shield
- Double gloves (Nitrile/Neoprene)

Proceed when ready

Handling in Fume Hood
- Use smallest necessary quantity

- Avoid contact
- Keep container closed

Ready for handling

Storage
- Cool, dry, well-ventilated area

- Away from incompatibles
- Clearly labeled container

After use

Waste Collection
- Segregate contaminated materials
- Use designated, labeled container

Emergency Procedures
- Eye wash/shower for exposure

- Use spill kit for spills
- Seek medical attention

In case of spill/exposure

Disposal
- Arrange pickup via EHS

- Follow all regulations

Container full

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pinocarvone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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